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Compound of Interest

Compound Name: trans-1-Cinnamylpiperazine

Cat. No.: B099036 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information regarding the molecular weight and

chemical formula of trans-1-Cinnamylpiperazine, a compound of interest in various research

and development applications. The data presented is compiled from verified chemical

databases and suppliers.

Core Molecular Data
The fundamental molecular properties of trans-1-Cinnamylpiperazine are summarized in the

table below for quick reference and comparison.

Property Value Citations

Chemical Formula C₁₃H₁₈N₂ [1][2][3][4][5][6]

Molecular Weight 202.30 g/mol [2][3][5][6]

CAS Number 87179-40-6 [1][2]

Chemical Structure and Identification
A clear understanding of the compound's structure is crucial for any experimental design or

computational modeling. The following diagram illustrates the logical relationship between the

compound's name, its 2D chemical structure, and its key identifiers.
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trans-1-Cinnamylpiperazine Identification

trans-1-Cinnamylpiperazine

Molecular Formula:
C13H18N2

has formula

Molecular Weight:
202.30

has weight

CAS Number:
87179-40-6

is identified by

Click to download full resolution via product page

Caption: Key identifiers for trans-1-Cinnamylpiperazine.

Experimental Considerations
While this guide focuses on the core molecular data, it is important to note that trans-1-
Cinnamylpiperazine is a piperazine derivative.[7][8] It has been utilized in the synthesis of

various compounds with potential biological activities, including pro-apoptotic properties in

human carcinoma cell lines and as an antiprotozoal agent.[7][8] Researchers planning to use

this compound should refer to its Material Safety Data Sheet (MSDS) for detailed handling and

safety information. The compound is typically a clear colorless to yellow liquid or a solid with a

melting point in the range of 39-44 °C.[7][8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. calpaclab.com [calpaclab.com]

2. scbt.com [scbt.com]

3. parchem.com [parchem.com]

4. trans-1-Cinnamylpiperazine | CymitQuimica [cymitquimica.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b099036?utm_src=pdf-body-img
https://www.benchchem.com/product/b099036?utm_src=pdf-body
https://www.benchchem.com/product/b099036?utm_src=pdf-body
https://www.benchchem.com/product/b099036?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9737918.htm
https://chemdad.com/index.php?c=article&id=76673
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9737918.htm
https://chemdad.com/index.php?c=article&id=76673
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9737918.htm
https://chemdad.com/index.php?c=article&id=76673
https://www.echemi.com/produce/pr23112924415-trans-1-cinnamylpiperazine.html
https://www.benchchem.com/product/b099036?utm_src=pdf-custom-synthesis
https://www.calpaclab.com/trans-1-cinnamylpiperazine-5-grams/ala-t341146-5g
https://www.scbt.com/p/trans-1-cinnamylpiperazine-87179-40-6
https://parchem.com/chemical-supplier-distributor/trans-1-cinnamyl-piperazine-177310
https://cymitquimica.com/products/TR-C442150/87179-40-6/trans-1-cinnamylpiperazine/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Trans-1-Cinnamylpiperazine - Product Center - Pharmaceutical chemistry laboratory
Co.,Ltb. [plcchemical.com]

6. 1-Cinnamylpiperazine | C13H18N2 | CID 726896 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. trans-1-Cinnamylpiperazine | 87179-40-6 [chemicalbook.com]

8. trans-1-Cinnamylpiperazine Ten Chongqing Chemdad Co. ，Ltd [chemdad.com]

9. echemi.com [echemi.com]

To cite this document: BenchChem. [An In-depth Technical Guide to trans-1-
Cinnamylpiperazine: Molecular Properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b099036#molecular-weight-and-formula-of-trans-1-
cinnamylpiperazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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